Cas no 2229016-15-1 (2,2-dimethyl-1-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229016-15-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5876176
• PubChem ID: 165759076
• Update Time: 2025-10-23

2,2-dimethyl-1-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid
• 2,2-dimethyl-1-[(1-methylpyrrolidin-2-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1782125
• 2229016-15-1

• Inchi： 1S/C12H21NO2/c1-11(2)8-12(11,10(14)15)7-9-5-4-6-13(9)3/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key： PMSISKYQCKDHHJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC2CCCN2C)CC1(C)C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-dimethyl-1-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(1-Methylpyrrolidin-2-yl)Methylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

In the realm of organic chemistry, 2,2-dimethyl-1-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid stands as a compound of significant interest due to its unique structural features and potential applications. This compound, identified by the CAS number No. 2229016-15-1, has garnered attention in recent years owing to its role in various chemical reactions and its potential utility in pharmaceutical and material science domains.

The molecular structure of 2,2-dimethyl-1-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid is characterized by a cyclopropane ring, which is a three-membered ring with high ring strain. This inherent strain makes the compound highly reactive under certain conditions, a property that has been exploited in various synthetic pathways. The presence of two methyl groups on the cyclopropane ring further stabilizes the structure and imparts unique electronic properties. Additionally, the 1-methylpyrrolidin-2-yl group attached to the cyclopropane introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of cyclopropane-containing compounds in organic synthesis. The high reactivity of cyclopropane rings makes them valuable intermediates in the synthesis of complex molecules. For instance, cyclopropane derivatives have been employed in the construction of bioactive compounds, such as antibiotics and antiviral agents. The methylpyrrolidine group in this compound adds another layer of functionality, enabling interactions with biological systems through hydrogen bonding or other non-covalent interactions.

The synthesis of 2,2-dimethyl-1-(1-methylpyrrolidin-2-yl)methylcyclopropane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as methylpyrrolidine derivatives. Advanced techniques like organocatalysis and transition metal-catalyzed reactions have been employed to achieve high yields and selectivity in these syntheses. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process.

From an application standpoint, this compound has shown promise in several areas. In pharmaceutical research, its unique structure suggests potential as a scaffold for drug development. The combination of a strained cyclopropane ring and a flexible pyrrolidine group may enable interactions with specific biological targets, making it a candidate for designing novel therapeutic agents. Furthermore, its carboxylic acid functionality allows for easy modification through esterification or amidation, expanding its versatility in drug design.

In materials science, cyclopropane-containing polymers have been investigated for their mechanical properties and thermal stability. The incorporation of this compound into polymer networks could lead to materials with enhanced performance characteristics. Additionally, its reactivity under specific conditions makes it a potential candidate for use in click chemistry and other modular synthetic strategies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of No. 2229016-15-1. Quantum mechanical calculations have revealed that the cyclopropane ring exhibits significant π-character due to its strained geometry, which influences its reactivity towards electrophiles and nucleophiles. These findings have been corroborated by experimental studies that demonstrate selective reactivity under controlled conditions.

In conclusion, No. 2229016-15-1, or 2,2-dimethyl-1-(1-methylpyrrolidin-2-y)methylenecyclopropanecarboxylic acid, represents a fascinating compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in organic synthesis and materials science. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.